1-(2-bromophenyl)-3-(4-nitrophenyl)-1H-pyrazol-5-ol

• IUPAC Name: 2-(2-bromophenyl)-5-(4-nitrophenyl)-1H-pyrazol-3-one
• InChI: InChI=1S/C15H10BrN3O3/c16-12-3-1-2-4-14(12)18-15(20)9-13(17-18)10-5-7-11(8-6-10)19(21)22/h1-9,17H
• InChI Key: ICOTYLZURBSUMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C(=O)C=C(N2)C3=CC=C(C=C3)[N+](=O)[O-])Br
• Molecular Formula: C15H10BrN3O3
• Molecular Weight: 360.16 g/mol

Description

1-(2-bromophenyl)-3-(4-nitrophenyl)-1H-pyrazol-5-ol is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrazolone derivative that has been extensively studied for its pharmacological properties and has shown promising results in various research studies.

Mechanism of Action

The mechanism of action of 1-(2-bromophenyl)-3-(4-nitrophenyl)-1H-pyrazol-5-ol is not fully understood. However, several research studies have suggested that this compound exerts its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which play a vital role in the inflammatory response.
Biochemical and Physiological Effects:
Several research studies have reported the biochemical and physiological effects of 1-(2-bromophenyl)-3-(4-nitrophenyl)-1H-pyrazol-5-ol. This compound has been shown to possess anti-inflammatory, analgesic, and antipyretic effects. It has also been reported to exhibit antioxidant activity, which makes it a potential candidate for the treatment of oxidative stress-related disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2-bromophenyl)-3-(4-nitrophenyl)-1H-pyrazol-5-ol in lab experiments include its high potency, specificity, and low toxicity. However, the limitations of using this compound include its poor solubility in water and its tendency to form aggregates in solution.

Future Directions

Several future directions can be explored in the research of 1-(2-bromophenyl)-3-(4-nitrophenyl)-1H-pyrazol-5-ol. One potential direction is the development of novel derivatives of this compound with improved pharmacological properties. Another direction is the investigation of the potential applications of this compound in material science, particularly in the development of new materials with unique properties.
Conclusion:
In conclusion, 1-(2-bromophenyl)-3-(4-nitrophenyl)-1H-pyrazol-5-ol is a chemical compound that has shown promising results in various research studies. This compound has potential applications in various fields, including medicinal chemistry, biochemistry, and material science. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in different fields.

Scientific Research Applications

1-(2-bromophenyl)-3-(4-nitrophenyl)-1H-pyrazol-5-ol has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. Several research studies have reported the pharmacological properties of this compound, which include anti-inflammatory, analgesic, and antipyretic effects.